Cas no 1805664-24-7 (Methyl 3-cyano-5-difluoromethoxy-4-ethylbenzoate)

• Product Name: Methyl 3-cyano-5-difluoromethoxy-4-ethylbenzoate
• CAS No: 1805664-24-7
• MF: C₁₂H₁₁F₂NO₃
• MW: 255.217450380325
• CID: 5009352
• Update Time: 2025-05-21

Methyl 3-cyano-5-difluoromethoxy-4-ethylbenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-cyano-5-difluoromethoxy-4-ethylbenzoate

• Inchi： 1S/C12H11F2NO3/c1-3-9-8(6-15)4-7(11(16)17-2)5-10(9)18-12(13)14/h4-5,12H,3H2,1-2H3
• InChI Key： VOABMOFKSZPRFN-UHFFFAOYSA-N
• SMILES： FC(OC1C=C(C(=O)OC)C=C(C#N)C=1CC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 340
• XLogP3: 3.2
• Topological Polar Surface Area: 59.3

Additional information on Methyl 3-cyano-5-difluoromethoxy-4-ethylbenzoate

Comprehensive Overview of Methyl 3-cyano-5-difluoromethoxy-4-ethylbenzoate (CAS No. 1805664-24-7)

Methyl 3-cyano-5-difluoromethoxy-4-ethylbenzoate (CAS No. 1805664-24-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The compound's name highlights key functional groups, including a cyano (-CN) group, a difluoromethoxy (-OCF2H) moiety, and an ethyl substituent, all attached to a benzoate ester framework. These functionalities contribute to its potential applications in drug discovery and material science.

In recent years, the demand for fluorinated compounds like Methyl 3-cyano-5-difluoromethoxy-4-ethylbenzoate has surged, driven by their enhanced metabolic stability and bioavailability. Researchers are particularly interested in how the difluoromethoxy group influences the compound's interactions with biological targets, a topic frequently searched in academic databases and AI-driven platforms. This aligns with the broader trend of exploring fluorine-containing molecules for their unique physicochemical properties.

The synthesis of Methyl 3-cyano-5-difluoromethoxy-4-ethylbenzoate typically involves multi-step organic reactions, including esterification, cyanation, and fluorination. Its CAS No. 1805664-24-7 serves as a critical identifier for regulatory and commercial purposes, ensuring precise tracking in global chemical inventories. The compound's molecular weight and solubility are also frequently queried by chemists optimizing reaction conditions or formulating derivatives.

From an industrial perspective, Methyl 3-cyano-5-difluoromethoxy-4-ethylbenzoate is often discussed in forums focusing on high-value intermediates for APIs (Active Pharmaceutical Ingredients). Its potential role in developing kinase inhibitors or antiviral agents has been a hot topic, especially post-pandemic, where searches for novel bioactive molecules spiked. The compound's cyano group further expands its utility in click chemistry and bioconjugation, areas gaining traction in precision medicine.

Environmental and safety profiles of fluorinated benzoates are another area of user interest. While Methyl 3-cyano-5-difluoromethoxy-4-ethylbenzoate is not classified as hazardous, proper handling protocols are emphasized in SDS (Safety Data Sheets), a detail often overlooked in preliminary searches. This underscores the importance of combining chemical innovation with sustainable practices, a recurring theme in modern research.

In summary, Methyl 3-cyano-5-difluoromethoxy-4-ethylbenzoate (CAS No. 1805664-24-7) exemplifies the intersection of structural complexity and functional versatility. Its relevance to drug development, material science, and green chemistry ensures continued exploration, making it a compound of enduring scientific and commercial value.